Cas no 78827-35-7 (2-amino-5-chloro-4-nitrophenol)

• Product Name: 2-amino-5-chloro-4-nitrophenol
• CAS No: 78827-35-7
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• MDL: MFCD27998013
• CID: 1794085
• PubChem ID: 22495812
• Update Time: 2025-06-08

2-amino-5-chloro-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-4-nitrophenol
• 5-Chlor-4-nitro-2-amino-phenol
• 5-Chlor-4-nitro-1(2)H-indazol
• 5-chloro-4-nitro-1(2)H-indazole
• 5-chloro-4-nitro-1H-indazol
• 5-Chlor-4-nitro-2-aminophenol
• ACMC-20m4gw
• SureCN2004512
• 4-nitro-5-chloroindazole
• CTK0G8211
• 1H-Indazole, 5-chloro-4-nitro-
• AGN-PC-01NMBZ
• DB-329940
• SCHEMBL4699370
• EN300-2704161
• IFLSOQSGEWOHAW-UHFFFAOYSA-N
• 2-amino-4nitro-5-chloro phenol
• 78827-35-7

• MDL： MFCD27998013
• Inchi： 1S/C6H5ClN2O3/c7-3-1-6(10)4(8)2-5(3)9(11)12/h1-2,10H,8H2
• InChI Key： IFLSOQSGEWOHAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1[N+](=O)[O-])N)O

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-amino-5-chloro-4-nitrophenol

Recent Advances in the Study of 2-Amino-5-Chloro-4-Nitrophenol (CAS: 78827-35-7): Applications and Mechanisms

2-Amino-5-chloro-4-nitrophenol (CAS: 78827-35-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, dye manufacturing, and as a precursor for various bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in the pharmaceutical industry.

One of the key areas of investigation has been the role of 2-amino-5-chloro-4-nitrophenol in the synthesis of heterocyclic compounds, which are crucial for developing new therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in the synthesis of novel antimicrobial agents. The study highlighted the compound's ability to undergo selective nitration and halogenation reactions, making it a versatile building block for drug development.

In addition to its synthetic applications, recent research has also explored the biological activities of 2-amino-5-chloro-4-nitrophenol. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its moderate inhibitory effects on certain bacterial strains, suggesting potential as a lead compound for antibiotic development. However, the study also noted the need for further structural optimization to enhance its efficacy and reduce cytotoxicity.

Another significant development is the use of 2-amino-5-chloro-4-nitrophenol in the development of analytical reagents. A 2023 paper in Analytical Chemistry described its application as a chromogenic agent for detecting metal ions in biological samples. The researchers utilized its unique spectral properties to achieve high sensitivity and selectivity in their assays, opening new avenues for diagnostic applications.

Despite these promising findings, challenges remain in the large-scale application of 2-amino-5-chloro-4-nitrophenol. Issues such as its environmental persistence and potential toxicity need to be addressed through further research. Recent studies have begun to explore greener synthesis methods and biodegradation pathways to mitigate these concerns. A 2024 review in Green Chemistry highlighted several innovative approaches to sustainable production of this compound and its derivatives.

In conclusion, 2-amino-5-chloro-4-nitrophenol (CAS: 78827-35-7) continues to be a compound of significant research interest due to its versatile applications in pharmaceutical and chemical industries. While recent studies have expanded our understanding of its properties and potential uses, further research is needed to fully exploit its capabilities while addressing safety and environmental concerns. The compound's unique chemical structure and reactivity make it a promising candidate for future drug discovery and material science applications.